N-cyclopropyl-1-(2-((2,6-dimethylphenyl)amino)-2-oxoethyl)-2-oxo-1,2-dihydroquinoxaline-6-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-cyclopropyl-1-(2-((2,6-dimethylphenyl)amino)-2-oxoethyl)-2-oxo-1,2-dihydroquinoxaline-6-carboxamide is a useful research compound. Its molecular formula is C22H22N4O3 and its molecular weight is 390.443. The purity is usually 95%.
BenchChem offers high-quality N-cyclopropyl-1-(2-((2,6-dimethylphenyl)amino)-2-oxoethyl)-2-oxo-1,2-dihydroquinoxaline-6-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-cyclopropyl-1-(2-((2,6-dimethylphenyl)amino)-2-oxoethyl)-2-oxo-1,2-dihydroquinoxaline-6-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- Quinoxaline derivatives have attracted attention due to their potential as anticancer agents. Researchers have explored the cytotoxic effects of this compound against cancer cell lines, including breast, lung, and colon cancer. Mechanistic studies reveal its ability to induce apoptosis and inhibit tumor growth .
- The carbamoyl group in the structure suggests potential antimicrobial properties. Investigations have evaluated its efficacy against bacteria, fungi, and protozoa. The compound’s mode of action involves disrupting microbial membranes or interfering with essential cellular processes .
- Quinoxaline derivatives have been investigated for their neuroprotective potential. This compound may modulate neurotransmitter systems, protect neurons from oxidative stress, and enhance cognitive function. Such properties are relevant in neurodegenerative disease research .
- Inflammation plays a crucial role in various diseases. Researchers have explored the anti-inflammatory effects of quinoxaline derivatives, including the compound . It may inhibit pro-inflammatory cytokines and reduce tissue damage .
- The presence of the cyclopropyl group and the carbamoyl moiety suggests antioxidant potential. Studies have investigated its ability to scavenge free radicals and protect cells from oxidative damage .
- Computational studies have utilized this compound as a scaffold for designing novel drugs. Researchers explore modifications to enhance its pharmacological properties, such as bioavailability, binding affinity, and selectivity .
- Quinoxaline derivatives have been studied in the context of metabolic disorders like diabetes and obesity. This compound may influence glucose metabolism, lipid profiles, and insulin sensitivity .
- Researchers have examined the photophysical behavior of quinoxaline-based compounds. Their fluorescence properties make them useful in imaging and sensing applications .
Anticancer Research
Antimicrobial Activity
Neuroprotective Effects
Anti-Inflammatory Properties
Antioxidant Activity
Drug Design and Optimization
Metabolic Disorders
Photophysical Properties
properties
IUPAC Name |
N-cyclopropyl-1-[2-(2,6-dimethylanilino)-2-oxoethyl]-2-oxoquinoxaline-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N4O3/c1-13-4-3-5-14(2)21(13)25-19(27)12-26-18-9-6-15(22(29)24-16-7-8-16)10-17(18)23-11-20(26)28/h3-6,9-11,16H,7-8,12H2,1-2H3,(H,24,29)(H,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HXSYIOLSEQXQJJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)NC(=O)CN2C3=C(C=C(C=C3)C(=O)NC4CC4)N=CC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-cyclopropyl-1-(2-((2,6-dimethylphenyl)amino)-2-oxoethyl)-2-oxo-1,2-dihydroquinoxaline-6-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.